4-(dimethylamino)benzaldehyde (5-chloro-2-nitrophenyl)hydrazone

• IUPAC Name: 5-chloro-N-[(E)-[4-(dimethylamino)phenyl]methylideneamino]-2-nitroaniline
• InChI: InChI=1S/C15H15ClN4O2/c1-19(2)13-6-3-11(4-7-13)10-17-18-14-9-12(16)5-8-15(14)20(21)22/h3-10,18H,1-2H3/b17-10+
• InChI Key: UQEJLCHQJGQPQW-LICLKQGHSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=NNC2=C(C=CC(=C2)Cl)[N+](=O)[O-]
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=N/NC2=C(C=CC(=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C15H15ClN4O2
• Molecular Weight: 318.76 g/mol

Description

4-(dimethylamino)benzaldehyde, also known as Ehrlich’s reagent, is an organic compound containing amino and aldehyde groups. It has a molecular weight of 149.1897. The compound is used in Ehrlich and Kovac’s reagents to test indole.

Molecular Structure Analysis

The molecular structure of 4-(dimethylamino)benzaldehyde can be viewed using Java or Javascript.

Physical And Chemical Properties Analysis

4-(dimethylamino)benzaldehyde is a solid with a melting point of 72-75 °C (lit.). It is slightly soluble in water.

Safety and Hazards

When handling 4-(dimethylamino)benzaldehyde, it is advised not to eat, drink, and smoke in work areas. Contaminated clothing and protective equipment should be removed before entering eating areas. The chemical should be kept away from food, drink, and animal feeding stuffs.